1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid

• IUPAC Name: 1-[2-[(2,4,5-trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid
• InChI: InChI=1S/C14H17N3O4/c1-8-9(2)21-10(3)12(8)13(18)15-4-5-17-6-11(14(19)20)16-7-17/h6-7H,4-5H2,1-3H3,(H,15,18)(H,19,20)
• InChI Key: LIXOWTAZUXERHZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC(=C1C(=O)NCCN2C=C(N=C2)C(=O)O)C)C
• Molecular Formula: C14H17N3O4
• Molecular Weight: 291.30 g/mol

Description

1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid, also known as TFI-IA, is a synthetic small molecule that has been widely used in scientific research due to its unique chemical structure and properties. TFI-IA is a potent inhibitor of the transcription factor II-I (TFII-I), which plays a critical role in the regulation of gene expression.

Mechanism of Action

1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid inhibits the DNA-binding activity of TFII-I by binding to its C-terminal domain, which contains the DNA-binding domain. 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid also disrupts the interaction between TFII-I and other proteins, such as the histone acetyltransferase p300/CBP and the chromatin remodeling complex SWI/SNF. This leads to the downregulation of target genes that are regulated by TFII-I and its interacting partners.
Biochemical and Physiological Effects:
1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has been shown to have potent antiproliferative effects on cancer cells in vitro and in vivo. 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid inhibits the growth of various cancer cell lines, including breast cancer, colon cancer, and leukemia. 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid also enhances the antitumor activity of chemotherapeutic agents, such as cisplatin and doxorubicin. In addition, 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has been shown to modulate the immune response by regulating the expression of cytokines and chemokines. 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid also plays a role in neuronal development by regulating the expression of genes involved in synaptic plasticity and neuronal differentiation.

Advantages and Limitations for Lab Experiments

1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has several advantages as a research tool. It is a small molecule that can easily penetrate cell membranes and reach its target inside the cell. 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid is also highly specific for TFII-I and does not affect other transcription factors or signaling pathways. However, 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has some limitations as well. It has a relatively low solubility in water and requires the use of organic solvents for in vitro experiments. 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid also has a short half-life in vivo and requires frequent dosing to maintain its efficacy.

Future Directions

1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has great potential for future research in various fields, including cancer, immunology, and neuroscience. Some possible future directions for 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid research include:
1. Development of more potent and selective TFII-I inhibitors based on the 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid scaffold.
2. Investigation of the role of TFII-I in other biological processes, such as stem cell differentiation and aging.
3. Evaluation of the therapeutic potential of 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid in animal models of cancer and autoimmune diseases.
4. Exploration of the mechanism of action of 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid and its interaction with other proteins involved in transcriptional regulation.
5. Development of new drug delivery systems for 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid to improve its pharmacokinetic properties.
In conclusion, 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid is a promising research tool that has been widely used to study the role of TFII-I in various biological processes. Its unique chemical structure and properties make it a valuable tool for investigating the mechanism of transcriptional regulation and developing new therapeutic strategies for cancer and other diseases.

Synthesis Methods

The synthesis of 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid involves several steps, including the protection of the imidazole ring, the alkylation of the protected imidazole with 2-bromoethylamine, and the deprotection of the imidazole ring. The final product is obtained by coupling the protected imidazole with 2,4,5-trimethylfuran-3-carboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The overall yield of the synthesis is around 15-20%.

Scientific Research Applications

1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has been extensively used in scientific research as a tool to study the role of TFII-I in various biological processes. TFII-I is a multifunctional protein that regulates gene expression by interacting with other transcription factors and chromatin-modifying enzymes. 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has been shown to inhibit the DNA-binding activity of TFII-I and disrupt its interaction with other proteins, leading to the downregulation of target genes. 1-[2-[(2,4,5-Trimethylfuran-3-carbonyl)amino]ethyl]imidazole-4-carboxylic acid has been used to study the role of TFII-I in cancer, immune response, and neuronal development.